solvent Red 118

Specification

• CAS No.: 12237-26-2
• Molecular Formula: C8H8O12Sn
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Chemical Classification and Structure

Solvent Red 118 is chemically classified as an azo-cobalt metal complex dye. The molecular structure features azo linkages (-N=N-) coordinated with cobalt, creating a stable complex that contributes to its distinctive properties and coloristic characteristics.

Identification Parameters

The compound is identified through several standardized parameters as detailed below:

Parameter	Value
CAS Registry Number	12237-26-2 (primary) / 73297-17-3 (alternative)
Color Index Name	C.I. Solvent Red 118
EINECS Number	602-675-2
Chemical Constitution	Azo-cobalt Metal Complex
Molecular Formula	C₃₂H₂₁CoN₅O₆S- C₁₁H₂₅NO
Molecular Weight	850.87
Physical Appearance	Bluish red powder

Physical and Chemical Properties

Solubility Profile

Solvent Red 118 demonstrates variable solubility in different organic solvents, making it suitable for diverse formulation requirements. Its solubility profile is presented below:

Solvent	Solubility (g/l)
Alcohol	100
1-methoxy-2-propanol	300
N-propanol	50
2-ethoxyethanol	400
MEK (Methyl Ethyl Ketone)	400
Ethyl Acetate	50
Toluene	80

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Stability Parameters

The dye exhibits exceptional thermal and light stability, key factors in its commercial utility:

Property	Value
Heat Stability at 150°C (30 min)	A (Excellent)
Heat Stability at 180°C (10 min)	A (Excellent)
Heat Stability at 200°C (1 min)	A (Excellent)
Heat Resistance (general)	200°C minimum
Light Fastness	6-7 (Scale of 1-8, 8 being best)
Density	1.00 g/cm³

Chemical Resistance

The dye's stability in various chemical environments contributes to its versatility:

Chemical Environment	Resistance Rating
Water	Well
Sodium Carbonate (5%)	Good
Hydrochloric acid (5%)	General

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Applications and Uses

Industrial Applications

Solvent Red 118 finds extensive use across multiple industrial sectors due to its coloring efficiency and stability properties:

• Wood Industry: Wood stains and wood coatings

• Printing Industry: Printing inks

• Metallurgical Applications: Aluminum foil coloring and hot stamping foil coloring

• Protective Coatings: Paints and industrial coatings

• Leather Industry: Leather finishes and coloration

• Specialized Finishes: Baking finishes

Specialty Applications

Additional specialized applications include:

• Stationery ink production

• Plastic coloration and masterbatch formulations

• Petroleum product coloration

• Smoke dye applications

• Wax coloration

Formulation Considerations

When formulating with Solvent Red 118, its compatibility with various solvents is a primary consideration. The dye performs optimally in environments where the following parameters are maintained:

• Standard ISO preparations require attention to melting point stability

• Maintains color integrity at temperatures up to 200°C

• Performs well in most organic solvent systems

Parameter	Specification
Purity	Typically 98%
Minimum Order Quantity	Approximately 50 kg
Delivery Time	Generally 1 week

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Regional Market Presence

The dye is traded globally with significant export markets including:

• North America

• Western Europe

• Eastern Europe

• Asia

• Australia

• Middle East

• Africa

• Central and South America

Comparative Analysis with Related Dyes

Similarity to Other Azo Dyes

Solvent Red 118 shares certain structural characteristics with other metal-complex azo dyes, but differs in specific properties and applications. The most significant differentiating factors include:

• Metal complexation with cobalt

• Specific shade characteristics (bluish red)

• Balance of solubility in various organic solvents

• Superior heat resistance compared to many non-metal complex dyes

Performance Comparison

When compared to other red solvent dyes, Solvent Red 118 offers distinct advantages:

• Higher heat stability than many similar colorants

• Good light fastness rating (6-7)

• Versatility across multiple application systems

• Strong coloring power in organic solvent systems

Technical Application Guidelines

Solvent Compatibility Profile

Extended solvent compatibility data shows Solvent Red 118's performance across various industrial solvents:

Solvent	Solubility Rating (g/l)
Methyl Alcohol	180
Ethyl Alcohol	170
Isopropyl Alcohol	200
DAA (Diacetone Alcohol)	230
N-Butyl Alcohol	200
Ethyl Acetate	200
Toluene	200
Xylene	200
Butanone	400
MIBK (Methyl Isobutyl Ketone)	400
Ethocel	400
Cyclohexanone	400

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Resistance Properties

The dye's technical resistance profile contributes to its industrial utility:

Resistance Type	Rating
Light Resistance	6-7
Heat Resistance	A (Excellent)
Acid Resistance	A (Excellent)
Alkali Resistance	A (Excellent)

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